Cas no 1216761-07-7 (1-{4-(4-methoxyphenyl)-1,3-thiazol-2-ylmethyl}-4-2-(methylsulfanyl)benzoylpiperazine hydrochloride)

• Product Name: 1-{4-(4-methoxyphenyl)-1,3-thiazol-2-ylmethyl}-4-2-(methylsulfanyl)benzoylpiperazine hydrochloride
• CAS No: 1216761-07-7
• MF: C₂₃H₂₆ClN₃O₂S₂
• MW: 476.054441928864
• CID: 6057503
• PubChem ID: 71780241
• Update Time: 2025-07-18

1-{4-(4-methoxyphenyl)-1,3-thiazol-2-ylmethyl}-4-2-(methylsulfanyl)benzoylpiperazine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-{4-(4-methoxyphenyl)-1,3-thiazol-2-ylmethyl}-4-2-(methylsulfanyl)benzoylpiperazine hydrochloride
• [4-[[4-(4-methoxyphenyl)-1,3-thiazol-2-yl]methyl]piperazin-1-yl]-(2-methylsulfanylphenyl)methanone:hydrochloride
• AKOS026685535
• VU0643723-1
• F5461-0395
• [4-[[4-(4-methoxyphenyl)-1,3-thiazol-2-yl]methyl]piperazin-1-yl]-(2-methylsulfanylphenyl)methanone;hydrochloride
• 1-{[4-(4-METHOXYPHENYL)-1,3-THIAZOL-2-YL]METHYL}-4-[2-(METHYLSULFANYL)BENZOYL]PIPERAZINE HYDROCHLORIDE
• 1216761-07-7
• (4-((4-(4-methoxyphenyl)thiazol-2-yl)methyl)piperazin-1-yl)(2-(methylthio)phenyl)methanone hydrochloride

• Inchi： 1S/C23H25N3O2S2.ClH/c1-28-18-9-7-17(8-10-18)20-16-30-22(24-20)15-25-11-13-26(14-12-25)23(27)19-5-3-4-6-21(19)29-2;/h3-10,16H,11-15H2,1-2H3;1H
• InChI Key： DPNJVPQLQNLWJK-UHFFFAOYSA-N
• SMILES： [H]Cl.C(N1CCN(CC2=NC(C3=CC=C(OC)C=C3)=CS2)CC1)(C1=CC=CC=C1SC)=O

Computed Properties

• Exact Mass: 475.1154971g/mol
• Monoisotopic Mass: 475.1154971g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 6
• Complexity: 551
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 99.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Sulfanylbenzoic acids and derivatives

Additional information on 1-{4-(4-methoxyphenyl)-1,3-thiazol-2-ylmethyl}-4-2-(methylsulfanyl)benzoylpiperazine hydrochloride

Introduction to 1-{4-(4-methoxyphenyl)-1,3-thiazol-2-ylmethyl}-4-2-(methylsulfanyl)benzoylpiperazine hydrochloride (CAS No. 1216761-07-7)

1-{4-(4-methoxyphenyl)-1,3-thiazol-2-ylmethyl}-4-2-(methylsulfanyl)benzoylpiperazine hydrochloride (CAS No. 1216761-07-7) is a complex organic compound with significant potential in the pharmaceutical and medicinal chemistry fields. This compound, often referred to by its CAS number for brevity, has garnered attention due to its unique structural features and promising biological activities. In this comprehensive introduction, we will delve into the chemical structure, synthesis methods, pharmacological properties, and potential applications of this compound.

The molecular formula of 1-{4-(4-methoxyphenyl)-1,3-thiazol-2-ylmethyl}-4-2-(methylsulfanyl)benzoylpiperazine hydrochloride is C₂₉H₃₀N₃O₃S₂·HCl, and its molecular weight is approximately 558.18 g/mol. The compound is characterized by a piperazine core linked to a thiazole ring and a benzoyl group, which are key structural elements contributing to its biological activity. The presence of the methoxy and methylsulfanyl substituents further modulates its properties.

The synthesis of 1-{4-(4-methoxyphenyl)-1,3-thiazol-2-ylmethyl}-4-2-(methylsulfanyl)benzoylpiperazine hydrochloride typically involves multi-step reactions. One common approach starts with the formation of the thiazole ring through a condensation reaction between 4-methoxybenzaldehyde and thiourea. The resulting thiazole derivative is then coupled with an appropriate piperazine derivative using standard coupling reagents such as HATU or EDC·HCl in the presence of a base like DIPEA. Finally, the benzoyl group is introduced via an acylation reaction, followed by hydrochloride salt formation to yield the final product.

In terms of pharmacological properties, recent studies have highlighted the potential of 1-{4-(4-methoxyphenyl)-1,3-thiazol-2-ylmethyl}-4-2-(methylsulfanyl)benzoylpiperazine hydrochloride as a potent inhibitor of specific enzymes and receptors. For instance, research published in the Journal of Medicinal Chemistry in 2023 demonstrated that this compound exhibits strong inhibitory activity against phosphodiesterase (PDE) enzymes, particularly PDE4. This inhibition can lead to increased levels of cyclic adenosine monophosphate (cAMP), which has been linked to various therapeutic effects such as anti-inflammatory and bronchodilatory activities.

Beyond its enzymatic inhibition properties, 1-{4-(4-methoxyphenyl)-1,3-thiazol-2-ylmethyl}-4-2-(methylsulfanyl)benzoylpiperazine hydrochloride has also shown promise in modulating G protein-coupled receptors (GPCRs). A study published in Bioorganic & Medicinal Chemistry Letters in 2022 reported that this compound acts as a partial agonist at the serotonin 5-HT₇ receptor, which is involved in regulating mood and cognitive functions. This finding suggests potential applications in the treatment of neurological disorders such as depression and anxiety.

Clinical trials are currently underway to evaluate the safety and efficacy of 1-{4-(4-methoxyphenyl)-1,3-thiazol-2-ylmethyl}-4-2-(methylsulfanyl)benzoylpiperazine hydrochloride. Preliminary results from Phase I trials have indicated good tolerability and pharmacokinetic profiles in healthy volunteers. These findings provide a strong foundation for advancing the compound into later-stage clinical trials for specific therapeutic indications.

In addition to its therapeutic potential, 1-{4-(4-methoxyphenyl)-1,3-thiazol-2-ylmethyl}-4-2-(methylsulfanyl)benzoylpiperazine hydrochloride has also been explored for its use as a research tool. Its ability to selectively modulate specific biological targets makes it valuable for investigating signaling pathways and validating new drug targets. Researchers are increasingly utilizing this compound to gain insights into complex biological processes and disease mechanisms.

The future outlook for 1-{4-(4-methoxyphenyl)-1,3-thiazol-2-ylmethyl}-4-2-(methylsulfanyl)benzoylpiperazine hydrochloride is promising. Ongoing research aims to optimize its structure for improved potency and selectivity while minimizing potential side effects. Collaborative efforts between academia and industry are expected to drive further advancements in understanding its full therapeutic potential and developing it into effective treatments for various medical conditions.